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Compound of Interest

Compound Name: BROMOXYNILPHENOL

Cat. No.: B091004

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in-vivo metabolism of
bromoxynil octanoate to its active form, bromoxynil phenol. The document details the metabolic
pathway, summarizes key quantitative data from animal studies, and provides detailed
experimental protocols for conducting similar research. Visualizations of the metabolic process
and experimental workflows are included to facilitate understanding.

Introduction

Bromoxynil octanoate is a selective post-emergence herbicide used to control broadleaf
weeds. In vivo, it undergoes rapid hydrolysis to its biologically active form, bromoxynil phenol.
This conversion is a critical step in its mechanism of action and toxicological profile.
Understanding the pharmacokinetics and metabolism of bromoxynil octanoate is essential for
assessing its efficacy and safety.

Metabolic Pathway

The primary metabolic pathway for bromoxynil octanoate in vivo is the hydrolysis of the
octanoate ester to form bromoxynil phenol. This reaction is catalyzed by carboxylesterases,
which are abundant in the liver and other tissues.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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